![molecular formula C21H27N3O4S B3544676 2-{[N-(4-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}-N-isopropylbenzamide](/img/structure/B3544676.png)
2-{[N-(4-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}-N-isopropylbenzamide
Overview
Description
2-{[N-(4-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}-N-isopropylbenzamide, also known as EML 425, is a small molecule inhibitor that has gained significant attention in the scientific community for its potential therapeutic applications. This compound is a potent inhibitor of the protein-protein interaction between the transcription factor STAT3 and the coactivator protein CBP, which is essential for the activation of STAT3-mediated gene transcription.
Mechanism of Action
2-{[N-(4-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}-N-isopropylbenzamide 425 inhibits the protein-protein interaction between STAT3 and CBP, which is essential for the activation of STAT3-mediated gene transcription. This results in the suppression of the growth and survival of cancer cells. In addition, this compound 425 has been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the elimination of damaged or abnormal cells.
Biochemical and Physiological Effects:
This compound 425 has been found to have several biochemical and physiological effects. It has been shown to inhibit the phosphorylation of STAT3, which is a critical step in the activation of STAT3-mediated gene transcription. In addition, this compound 425 has been found to induce the expression of genes that are involved in the regulation of cell cycle and apoptosis. This results in the suppression of the growth and survival of cancer cells.
Advantages and Limitations for Lab Experiments
2-{[N-(4-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}-N-isopropylbenzamide 425 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its potential therapeutic applications in cancer treatment. However, there are also some limitations to the use of this compound 425 in lab experiments. It is a potent inhibitor of the protein-protein interaction between STAT3 and CBP, which may result in off-target effects. In addition, the optimal dosage and treatment duration of this compound 425 for cancer treatment are still under investigation.
Future Directions
There are several future directions for the research on 2-{[N-(4-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}-N-isopropylbenzamide 425. One potential direction is to investigate the combination of this compound 425 with other chemotherapy drugs for cancer treatment. Another direction is to study the potential therapeutic applications of this compound 425 in other diseases, such as autoimmune diseases and inflammatory diseases. Furthermore, the development of more potent and selective inhibitors of the protein-protein interaction between STAT3 and CBP may lead to the discovery of new therapeutic agents for cancer treatment.
Scientific Research Applications
2-{[N-(4-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}-N-isopropylbenzamide 425 has been extensively studied for its potential therapeutic applications in cancer treatment. STAT3 is a transcription factor that is known to play a critical role in the development and progression of various cancers. The inhibition of STAT3-mediated gene transcription has been shown to suppress the growth and survival of cancer cells. This compound 425 has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, this compound 425 has been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.
properties
IUPAC Name |
2-[[2-(4-ethyl-N-methylsulfonylanilino)acetyl]amino]-N-propan-2-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4S/c1-5-16-10-12-17(13-11-16)24(29(4,27)28)14-20(25)23-19-9-7-6-8-18(19)21(26)22-15(2)3/h6-13,15H,5,14H2,1-4H3,(H,22,26)(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAJZXPXBJHPDSV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)NC(C)C)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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